Cas no 1699990-18-5 (tert-butyl 3-bromo-4-(4-methoxyphenyl)methoxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-bromo-4-(4-methoxyphenyl)methoxypyrrolidine-1-carboxylate
• CAS No: 1699990-18-5
• MF: C₁₇H₂₄BrNO₄
• MW: 386.280764579773
• CID: 6156928
• PubChem ID: 104969665
• Update Time: 2025-10-29

tert-butyl 3-bromo-4-(4-methoxyphenyl)methoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-4-(4-methoxyphenyl)methoxypyrrolidine-1-carboxylate
• EN300-1135468
• tert-butyl 3-bromo-4-[(4-methoxyphenyl)methoxy]pyrrolidine-1-carboxylate
• 1699990-18-5

• Inchi： 1S/C17H24BrNO4/c1-17(2,3)23-16(20)19-9-14(18)15(10-19)22-11-12-5-7-13(21-4)8-6-12/h5-8,14-15H,9-11H2,1-4H3
• InChI Key： VYHXZEFOPNKYKS-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 385.08887g/mol
• Monoisotopic Mass: 385.08887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-bromo-4-(4-methoxyphenyl)methoxypyrrolidine-1-carboxylate

tert-butyl 3-bromo-4-(4-methoxyphenyl)methoxypyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-bromo-4-(4-methoxyphenyl)methoxypyrrolidine-1-carboxylate is a complex organic compound with the CAS number 1699990-18-5. This compound belongs to the class of pyrrolidine derivatives, which are widely studied in organic chemistry due to their versatile applications in drug design, material science, and synthetic chemistry. The structure of this compound is characterized by a pyrrolidine ring substituted with a tert-butyl group, a bromine atom, and a methoxyphenyl group, making it a valuable substrate for various chemical transformations.

The synthesis of tert-butyl 3-bromo-4-(4-methoxyphenyl)methoxypyrrolidine-1-carboxylate typically involves multi-step reactions, often starting from readily available starting materials such as pyrrolidine or its derivatives. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient and selective routes to prepare such complex molecules. For instance, researchers have employed organocatalysis and metathesis reactions to construct the pyrrolidine framework with high precision. These methods not only enhance the yield but also improve the stereochemical control, which is crucial for applications in pharmacology and materials science.

One of the key features of this compound is its bromine substitution, which renders it highly reactive in nucleophilic substitution reactions. This property has been exploited in the development of novel pharmaceutical agents, where precise control over reactivity is essential. Recent studies have demonstrated the use of this compound as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases.

The presence of the 4-methoxyphenyl group introduces additional complexity to the molecule, enhancing its electronic properties and potentially improving its bioavailability. This substituent also facilitates further functionalization through coupling reactions, such as Suzuki-Miyaura cross-coupling, enabling the construction of more intricate molecular architectures. Such versatility makes this compound a valuable building block in modern organic synthesis.

In terms of applications, tert-butyl 3-bromo-4-(4-methoxyphenyl)methoxypyrrolidine-1-carboxylate has shown promise in both academic research and industrial settings. Its role as an intermediate in drug discovery programs has been well-documented, with several research groups reporting its use in constructing bioactive compounds with potential therapeutic benefits. Moreover, its unique structural features make it an attractive candidate for exploring new chemical space in combinatorial chemistry.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity patterns of this compound. By employing density functional theory (DFT) calculations, researchers have gained insights into the molecular orbitals and reaction mechanisms involving this compound. These studies have not only improved our understanding of its chemical behavior but also provided valuable guidance for optimizing synthetic routes and predicting reactivity trends.

From an environmental perspective, there is growing interest in developing sustainable synthetic methods for compounds like tert-butyl 3-bromo-4-(4-methoxyphenyl)methoxypyrrolidine-1-carboxylate. Green chemistry principles are increasingly being integrated into organic synthesis to minimize waste and reduce reliance on hazardous reagents. For example, researchers have explored the use of microwave-assisted synthesis and biocatalysts to streamline the production process while maintaining high yields and purity levels.

In conclusion, tert-butyl 3-bromo-4-(4-methoxyphenyl)methoxypyrrolidine-1-carboxylate stands out as a significant molecule in contemporary organic chemistry due to its structural complexity and diverse applications. Its role as an intermediate in drug discovery, coupled with its potential for further functionalization, underscores its importance in advancing both academic research and industrial development. As new synthetic methodologies continue to emerge, this compound is likely to remain at the forefront of chemical innovation for years to come.